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An In-depth Guide to the Properties, Synthesis, and Applications of Cuprous Cyanide

Copper(l) cyanide (CuCN) is an inorganic compound that serves as a versatile and crucial
reagent in various fields of chemical research and industry. This off-white to pale yellow powder
is particularly noted for its utility as a catalyst and as a key component in the synthesis of
nitriles.[1][2] This guide provides a comprehensive overview of its chemical and physical
properties, synthesis protocols, and significant applications relevant to researchers, scientists,
and professionals in drug development.

Core Properties of Copper(l) Cyanide

A summary of the fundamental quantitative data for copper(l) cyanide is presented below.
These properties are essential for its handling, application in experimental setups, and for
theoretical modeling.
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Property

Value

Chemical Formula

CuCN

89.563 g/mol [1][2] (also cited as 89.56 g/mol [3]

Molecular Weight
[415)
Appearance Off-white to pale yellow powder[1][2]
CAS Number 544-92-3[2][6]
Density 2.92 g/cm3[1][3]
Melting Point 474 °C (885 °F; 747 K)[1][2][3][4]

Solubility in Water

Negligible[1][3]

Solubility Product (Ksp)

3.47x1029[1]

Solubility

Insoluble in water and alcohol. Soluble in
agueous ammonia, pyridine, N-
methylpyrrolidone, and solutions containing CN~

to form complexes.[1][4]

Synthesis and Experimental Protocols

The synthesis of copper(l) cyanide is a critical procedure for many laboratories. Below are

detailed methodologies for its preparation.

Modern Synthesis Protocol

A common and contemporary method for synthesizing copper(l) cyanide involves the reduction

of a copper(ll) salt in the presence of a cyanide source.

Reaction: 2 CuSOa4 + 4 NaCN — 2 CuCN + (CN)z + 2 Na2S0a4[1]

Experimental Protocol:

o Preparation of Copper Sulfate Solution: Dissolve copper(ll) sulfate in water. The solution will

initially be blue.
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e Reduction of Copper(ll): Add sodium bisulfite to the copper sulfate solution. The solution will
turn green, indicating the reduction of Cu(ll) to Cu(l).

e Addition of Sodium Cyanide: Under mildly acidic conditions, slowly add a solution of sodium
cyanide. Copper(l) cyanide will precipitate as an off-white solid.

« |solation and Purification: The precipitate is then collected by filtration, washed with water,
and dried.

Use in Organic Synthesis: The Rosenmund-von Braun
reaction

Copper(l) cyanide is a key reagent in the Rosenmund—von Braun reaction for the synthesis of
aryl nitriles from aryl halides.

Experimental Protocol Example:

o Reactant Preparation: In a suitable reaction vessel, dissolve the aryl halide (e.g., 3.5 g, 7.14
mmol) in a solvent such as pyridine (10 mL).

» Addition of Copper(l) Cyanide: Add copper(l) cyanide (636 mg, 7.14 mmol) to the solution at
room temperature.

e Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 16 hours.[2]

o Workup: After the reaction is complete, the mixture is concentrated to remove the solvent.
The product can then be purified using standard technigues such as chromatography.

Key Applications in Research and Development

Copper(l) cyanide's utility extends across several areas of chemical science.

o Organocopper Chemistry: CuCN reacts with organolithium reagents to form "mixed cuprates
(LIIRCUCN] and Li2[R2CuCN]).[1] These reagents are more stable and readily purified than
their Gilman reagent counterparts, serving as effective sources of carbanions with
moderated reactivity.[1]

o Catalysis: It is employed as a catalyst in various organic transformations.
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+ Electroplating: The compound is used in electroplating processes for depositing a layer of
copper onto a substrate.[1]

« Nitrile Synthesis: Its most prominent role in organic synthesis is as a reagent for the
preparation of nitriles.[1]

Visualizing Chemical Processes

To better illustrate the logical flow of the synthesis and a key reaction involving copper(l)
cyanide, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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